Cas no 959928-83-7 (Ethyl 4-(3-pyridinylamino)benzoate)

• Product Name: Ethyl 4-(3-pyridinylamino)benzoate
• CAS No: 959928-83-7
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 5949847
• PubChem ID: 50908096
• Update Time: 2025-06-10

Ethyl 4-(3-pyridinylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-pyridinylamino)benzoate
• EN300-6511671
• ethyl 4-[(pyridin-3-yl)amino]benzoate
• 959928-83-7
• SCHEMBL22441384

• Inchi： 1S/C14H14N2O2/c1-2-18-14(17)11-5-7-12(8-6-11)16-13-4-3-9-15-10-13/h3-10,16H,2H2,1H3
• InChI Key： CWOYNCGZCWQQEG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC2=CC=CN=C2)C=C1

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 142-145 °C
• Boiling Point: 405.8±25.0 °C(Predicted)
• pka: 5.32±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 4-(3-pyridinylamino)benzoate

Comprehensive Overview of Ethyl 4-(3-pyridinylamino)benzoate (CAS No. 959928-83-7)

Ethyl 4-(3-pyridinylamino)benzoate, with the CAS number 959928-83-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a pyridine and benzoate moiety, is widely studied for its potential applications in medicinal chemistry and material science. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, given its unique structural properties.

The compound's molecular structure combines a pyridinylamino group with an ethyl benzoate framework, making it a versatile building block for drug discovery. Its CAS No. 959928-83-7 is frequently searched in academic databases and patent filings, reflecting its relevance in modern synthetic chemistry. Recent trends indicate growing interest in its potential as a precursor for kinase inhibitors and anti-inflammatory agents, aligning with the broader demand for targeted therapies in healthcare.

In the context of green chemistry and sustainable synthesis, Ethyl 4-(3-pyridinylamino)benzoate has been explored for its compatibility with eco-friendly reaction conditions. This aligns with the increasing focus on reducing environmental impact in chemical manufacturing. Laboratories often seek this compound for its utility in high-throughput screening and structure-activity relationship (SAR) studies, addressing current industry needs for efficient drug development pipelines.

From a technical perspective, the compound's solubility in organic solvents like DMSO and ethanol makes it suitable for various experimental setups. Its melting point and stability under different pH conditions are frequently queried by researchers optimizing reaction protocols. These properties contribute to its popularity in peptide coupling reactions and heterocyclic chemistry, areas that dominate contemporary organic synthesis literature.

The pharmaceutical industry's shift toward personalized medicine has further increased scrutiny of compounds like Ethyl 4-(3-pyridinylamino)benzoate. Its potential role in designing small-molecule probes for biological targets resonates with current drug discovery paradigms. Patent analysis reveals its inclusion in several intellectual property filings related to cancer therapeutics and neurodegenerative disease research, highlighting its commercial significance.

Analytical chemists emphasize the importance of HPLC purity and spectroscopic characterization (NMR, MS) when working with this compound. These quality control aspects are critical for reproducibility in academic and industrial settings. The compound's chromatographic behavior and detection limits are common technical queries in online forums and scientific communities, reflecting practical challenges in its application.

Emerging research directions explore the compound's potential in material science applications, particularly in designing organic semiconductors and coordination polymers. This interdisciplinary interest underscores the compound's versatility beyond traditional pharmaceutical uses. Such developments align with global trends in functional materials research and molecular electronics, areas experiencing rapid growth in the past decade.

In conclusion, Ethyl 4-(3-pyridinylamino)benzoate (CAS No. 959928-83-7) represents a chemically intriguing and commercially valuable compound with multifaceted applications. Its continued study addresses critical needs in drug discovery, sustainable chemistry, and advanced materials, making it a compound of enduring scientific interest. The convergence of these research domains ensures its ongoing relevance in contemporary chemical sciences.